Cas no 1805629-54-2 (Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate
• CAS No: 1805629-54-2
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 5011311
• Update Time: 2025-08-05

Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate

• Inchi： 1S/C13H13F2NO3/c1-3-9-5-8(7-16)6-10(19-13(14)15)11(9)12(17)18-4-2/h5-6,13H,3-4H2,1-2H3
• InChI Key： UBFVINMGUBLOOZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(CC)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate

Comprehensive Overview of Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate (CAS No. 1805629-54-2)

Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate (CAS No. 1805629-54-2) is a specialized organic compound widely recognized for its unique structural features and potential applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and difluoromethoxy functional groups, has garnered significant attention due to its role as an intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate", "CAS 1805629-54-2 applications", and "difluoromethoxy benzoate derivatives", reflecting its relevance in modern chemical innovation.

The compound's molecular structure, featuring an ethyl ester moiety and a cyano group at the 4-position, contributes to its versatility in chemical reactions. Its difluoromethoxy substituent enhances metabolic stability, a property highly sought after in drug design. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such fluorinated compounds, as they align with the demand for sustainable and efficient synthetic routes. Keywords like "fluorinated benzoate uses" and "Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate solubility" are commonly explored in academic and industrial queries.

From a synthetic perspective, Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate is typically prepared through multi-step reactions involving esterification and halogenation processes. Its CAS No. 1805629-54-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and publications. The compound's potential as a building block for crop protection agents or pharmaceutical intermediates is frequently discussed in forums and research papers, with searches such as "benzoate derivatives in agrochemicals" highlighting its cross-disciplinary utility.

In analytical chemistry, the compound's spectral properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in quality control and structural verification. The inclusion of fluorine atoms in its structure also makes it a subject of interest for 19F NMR studies, a technique gaining traction in molecular imaging. Users often inquire about "Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate spectral analysis" or "CAS 1805629-54-2 safety data", underscoring the need for comprehensive technical resources.

The growing emphasis on precision medicine and targeted therapies has further elevated the importance of fluorinated compounds like Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate. Its ability to modulate pharmacokinetic properties aligns with the development of next-generation therapeutics. Searches related to "fluorine in drug design" and "ethyl benzoate derivatives in medicine" often intersect with discussions about this compound, reflecting its multidisciplinary appeal.

In summary, Ethyl 4-cyano-2-difluoromethoxy-6-ethylbenzoate (CAS No. 1805629-54-2) represents a chemically intriguing and functionally diverse compound with broad applicability. Its integration into cutting-edge research areas—from AI-assisted molecular modeling to sustainable agrochemicals—ensures its continued relevance in scientific and industrial communities worldwide.